N-(1-(cyclopropanecarbonyl)indolin-6-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide

• IUPAC Name: N-[1-(cyclopropanecarbonyl)-2,3-dihydroindol-6-yl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• InChI: InChI=1S/C18H19N3O4/c22-15(10-21-16(23)5-6-17(21)24)19-13-4-3-11-7-8-20(14(11)9-13)18(25)12-1-2-12/h3-4,9,12H,1-2,5-8,10H2,(H,19,22)
• InChI Key: VNPRLUQORTWQIW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N2CCC3=C2C=C(C=C3)NC(=O)CN4C(=O)CCC4=O
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol

Description

N-(1-(cyclopropanecarbonyl)indolin-6-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide, also known as CPI-0610, is a small molecule inhibitor of bromodomain and extra-terminal (BET) proteins. BET proteins are epigenetic readers that play a crucial role in the regulation of gene expression. CPI-0610 has shown potential as a therapeutic agent in the treatment of various cancers, including hematological malignancies.

Scientific Research Applications

Molecular Docking and Synthesis

N-(1-(cyclopropanecarbonyl)indolin-6-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide derivatives have been synthesized and characterized, showing potential in anti-inflammatory applications through in silico molecular docking studies targeting cyclooxygenase domains. These studies further involve geometrical optimization and interaction energy analysis to evaluate the stability and electronic interactions within molecules, facilitating the exploration of their therapeutic potential (Al-Ostoot et al., 2020).

N-cyclopropylation in Medicinal Chemistry

The direct N-cyclopropylation of cyclic amides and azoles, including compounds with structures similar to this compound, is crucial for medicinal chemistry. This method enhances the metabolic stability of molecules, which is vital for developing new pharmaceuticals. The cyclopropyl group's unique spatial and electronic features contribute significantly to the pharmacological properties of these compounds (Gagnon et al., 2007).

Antimicrobial Applications

Compounds similar to this compound have been synthesized and evaluated for their antimicrobial properties. Some derivatives have shown promising antibacterial and antifungal activities against various pathogenic microorganisms, highlighting their potential use in combating infections (Debnath & Ganguly, 2015).

Antiallergic and Analgesic Agents

Research into derivatives of this compound has also explored their potential as antiallergic and analgesic agents. Specific acetamides have been identified with significant potency in antiallergic assays and analgesic activity comparable to established drugs, demonstrating their therapeutic relevance (Menciu et al., 1999; Fouchard et al., 2001).

Antioxidant Activity

The antioxidant activity of related structures has been assessed, with findings indicating that certain derivatives possess significant radical scavenging properties. These insights contribute to the understanding of these compounds' potential health benefits, particularly in protecting against oxidative stress (Nguyen et al., 2022).